Cas no 99951-44-7 ([1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxylic acid, 7-chloro-5-(1-methylethyl)-, methyl ester)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxylic acid, 7-chloro-5-(1-methylethyl)-, methyl ester
• CAS No: 99951-44-7
• MF: C₁₀H₁₁ClN₄O₂
• MW: 254.67294049263
• CID: 5234591
• Update Time: 2026-03-08

[1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxylic acid, 7-chloro-5-(1-methylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxylic acid, 7-chloro-5-(1-methylethyl)-, methyl ester
• Methyl 7-chloro-5-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylate

• Inchi： 1S/C10H11ClN4O2/c1-5(2)6-4-7(11)15-10(12-6)13-8(14-15)9(16)17-3/h4-5H,1-3H3
• InChI Key： BIPTTZMZSCIYMX-UHFFFAOYSA-N
• SMILES： C12=NC(C(OC)=O)=NN1C(Cl)=CC(C(C)C)=N2

Additional information on [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxylic acid, 7-chloro-5-(1-methylethyl)-, methyl ester

Introduction to [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxylic acid, 7-chloro-5-(1-methylethyl)-, methyl ester (CAS No. 99951-44-7)

[1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxylic acid, 7-chloro-5-(1-methylethyl)-, methyl ester is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 99951-44-7, belongs to the class of triazolopyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications.

The structural framework of this compound consists of a fused triazolo[1,5-a]pyrimidine core, which is further functionalized with a chloro substituent at the 7-position and an isopropyl group at the 5-position. The presence of these functional groups not only influences the electronic properties of the molecule but also contributes to its unique chemical reactivity and biological interactions. The methyl ester moiety at the 2-position of the pyrimidine ring enhances its solubility in various solvents, making it more amenable for further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in developing novel heterocyclic compounds as potential drug candidates. [1,2,4]Triazolo[1,5-a]pyrimidine derivatives have been extensively studied due to their ability to modulate various biological pathways. Specifically, this compound has shown promise in inhibiting kinases and other enzymes involved in cancer cell proliferation and survival. Preliminary studies have indicated that it may exhibit inhibitory activity against several kinases, including tyrosine kinases and serine/threonine kinases, which are critical targets in oncology research.

The chloro and isopropyl substituents in the molecule are strategically positioned to interact with specific residues in target proteins. The chloro group can form hydrogen bonds and engage in dipole-dipole interactions with polar amino acid residues, while the isopropyl group can occupy hydrophobic pockets within the enzyme active site. This dual interaction mechanism enhances the binding affinity and selectivity of the compound towards its intended biological targets.

Moreover, the methyl ester group at the 2-position of the pyrimidine ring can be readily hydrolyzed under physiological conditions to yield a carboxylic acid derivative. This transformation can be exploited to improve the bioavailability and metabolic stability of the compound. Additionally, the carboxylic acid functionality can be further modified through various chemical reactions, such as esterification or amidation, to generate analogs with enhanced pharmacological properties.

Recent advances in computational chemistry have enabled researchers to predict the binding modes and interactions of this compound with its target proteins with high accuracy. Molecular docking studies have revealed that [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxylic acid, 7-chloro-5-(1-methylethyl)-, methyl ester fits well into the active sites of several kinases, forming critical hydrogen bonds and hydrophobic interactions. These findings provide valuable insights into optimizing the structure-activity relationships (SAR) of this series of compounds.

In addition to its potential applications in oncology research, this compound has also been explored for its antimicrobial properties. Studies have shown that certain triazolopyrimidine derivatives exhibit activity against Gram-positive bacteria and fungi by interfering with essential cellular processes such as DNA replication and protein synthesis. The structural features of [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxylic acid, 7-chloro-5-(1-methylethyl)-, methyl ester make it a promising candidate for developing novel antimicrobial agents against drug-resistant pathogens.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between halogenated pyrimidines and triazoles under controlled conditions followed by functional group transformations such as chlorination and esterification. Advances in synthetic methodologies have enabled researchers to produce this compound on a larger scale with improved efficiency.

The pharmacokinetic properties of [1,2,4]Triazolo[1,5-a]pyrimidine-2-carboxylic acid, 7-chloro-5-(1-methylethyl)-, methyl ester are currently under investigation to assess its absorption distribution metabolism excretion (ADME) profile. Preliminary data suggest that it exhibits moderate solubility in water and lipids but undergoes rapid metabolism upon administration. Understanding these pharmacokinetic characteristics is crucial for designing effective dosing regimens and minimizing potential side effects.

In conclusion,[1 ,2 ,4 ]Tri azolo [1 ,5 -a ] pyrimidine -2 -carboxylic acid ,7 -chloro -5 -(1 -methylethyl)- ,methyl ester (CAS No .99951 -44 -7) is a versatile heterocyclic compound with significant potential in pharmaceutical research . Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases . Further studies are warranted to fully elucidate its biological activities ,pharmacokinetic properties ,and clinical applications .